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Compound of Interest

Compound Name: Fmoc-beta-hoala(styryl)-oh

Cat. No.: B15156799 Get Quote

Disclaimer: Publicly available information on a compound precisely named "Fmoc-beta-
hoala(styryl)-oh" is limited. This guide is constructed based on established synthetic

methodologies for structurally similar compounds, specifically the synthesis and

characterization of Fmoc-protected β-homoalanine derivatives and the introduction of styryl

moieties. The following protocols and data are representative of what would be expected for

such a compound.

Introduction
Fmoc-β-Homoalanine(styryl)-OH is a non-canonical amino acid derivative that holds potential

for the synthesis of modified peptides. The fluorenylmethyloxycarbonyl (Fmoc) protecting group

makes it suitable for solid-phase peptide synthesis (SPPS). The β-homoalanine backbone

introduces an extra carbon into the peptide chain, influencing its conformational properties. The

styryl group, a photoreactive moiety, can be utilized for applications such as photocrosslinking

to study peptide-protein interactions or for the development of photoswitchable peptides. This

document provides a comprehensive overview of a plausible synthetic route and

characterization methods for this compound.

Synthetic Pathway
The synthesis of Fmoc-β-Homoalanine(styryl)-OH can be envisioned as a multi-step process,

starting from a suitable precursor and involving the introduction of the styryl group, followed by

Fmoc protection. A plausible synthetic workflow is outlined below.
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Caption: Plausible synthetic workflow for Fmoc-β-Homoalanine(styryl)-OH.

Experimental Protocols
The following are detailed experimental protocols for the key steps in the synthesis and

characterization of Fmoc-β-Homoalanine(styryl)-OH.

3.1. Synthesis of the Styryl-Modified β-Homoalanine Core

This procedure outlines a potential method for introducing the styryl group onto a β-

homoalanine precursor.

Preparation of the β-Amino Acid Precursor: A suitable β-amino acid precursor with a reactive

side chain (e.g., a protected version of β-aspartic acid) is synthesized according to

established literature methods.

Coupling Reaction:

Dissolve the β-amino acid precursor (1 equivalent) in a suitable solvent such as

dimethylformamide (DMF).

Add a coupling agent like HATU (1.1 equivalents) and a base such as

diisopropylethylamine (DIPEA) (2 equivalents).

Stir the mixture at room temperature for 15 minutes.

Add 4-vinylaniline (1.2 equivalents) to the reaction mixture.

Continue stirring at room temperature for 24 hours.

Workup and Purification:
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The reaction mixture is diluted with ethyl acetate and washed successively with 1 M HCl,

saturated NaHCO3, and brine.

The organic layer is dried over anhydrous Na2SO4, filtered, and concentrated under

reduced pressure.

The crude product is purified by flash column chromatography on silica gel.

3.2. Fmoc Protection

Reaction Setup:

Dissolve the styryl-modified β-homoalanine (1 equivalent) in a 10% aqueous sodium

carbonate solution.

Cool the solution to 0 °C in an ice bath.

In a separate flask, dissolve Fmoc-OSu (1.1 equivalents) in acetone.

Fmocylation:

Add the Fmoc-OSu solution dropwise to the amino acid solution while maintaining the

temperature at 0 °C.

Allow the reaction to warm to room temperature and stir overnight.

Workup and Purification:

The reaction mixture is acidified with 1 M HCl to pH 2.

The precipitated product is extracted with ethyl acetate.

The organic layer is washed with brine, dried over anhydrous Na2SO4, and concentrated

in vacuo.

The final product is purified by recrystallization or flash chromatography.

3.3. Characterization Protocols
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

Dissolve 5-10 mg of the final product in a suitable deuterated solvent (e.g., CDCl3, DMSO-

d6).

Record 1H and 13C NMR spectra on a 400 MHz or higher spectrometer.

Analyze the chemical shifts, coupling constants, and integration to confirm the structure.

Mass Spectrometry (MS):

Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol, acetonitrile).

Analyze the sample using high-resolution mass spectrometry (HRMS) with an appropriate

ionization technique (e.g., ESI, MALDI) to determine the exact mass and confirm the

elemental composition.

High-Performance Liquid Chromatography (HPLC):

Dissolve a small amount of the sample in the mobile phase.

Inject the sample onto a C18 reverse-phase column.

Elute with a gradient of water and acetonitrile containing 0.1% trifluoroacetic acid (TFA).

Monitor the elution profile using a UV detector at a suitable wavelength (e.g., 254 nm, 280

nm) to assess the purity of the compound.

Characterization Data
The following tables summarize the expected quantitative data for the characterization of

Fmoc-β-Homoalanine(styryl)-OH.

Table 1: Expected NMR Spectroscopic Data
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Proton (¹H)
Expected Chemical

Shift (ppm)
Carbon (¹³C)

Expected Chemical

Shift (ppm)

Aromatic (Fmoc) 7.20 - 7.90 Aromatic (Fmoc) 120 - 145

Aromatic (Styryl) 6.80 - 7.50 Aromatic (Styryl) 115 - 140

Vinyl (Styryl) 5.20 - 6.70 Carbonyl (Fmoc) ~156

Fmoc-CH, CH₂ 4.10 - 4.50 Carbonyl (Acid) ~175

β-CH 3.80 - 4.20 α-CH₂ 35 - 45

α-CH₂ 2.40 - 2.80 β-CH 45 - 55

Table 2: Expected Mass Spectrometry and HPLC Data

Parameter Expected Value

Molecular Formula C₂₇H₂₄N₂O₄

Molecular Weight 452.49 g/mol

HRMS (M+H)⁺ 453.1758

HPLC Purity >95%

HPLC Retention Time Dependent on specific method

Logical Workflow for Characterization
The following diagram illustrates the logical workflow for the structural confirmation and purity

assessment of the synthesized compound.
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Caption: Logical workflow for the characterization of the final product.

This guide provides a foundational understanding of the synthesis and characterization of

Fmoc-β-Homoalanine(styryl)-OH. Researchers can adapt these protocols to their specific

laboratory conditions and requirements.

To cite this document: BenchChem. [Technical Guide: Synthesis and Characterization of
Fmoc-β-Homoalanine(styryl)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15156799#fmoc-beta-hoala-styryl-oh-synthesis-and-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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